Cas no 28488-47-3 (Benzoic acid,5-hexyl-2-hydroxy-)

Benzoic acid,5-hexyl-2-hydroxy- structure
28488-47-3 structure
Product Name:Benzoic acid,5-hexyl-2-hydroxy-
CAS No:28488-47-3
MF:C13H18O3
MW:222.280224323273
CID:289298
PubChem ID:13825418
Update Time:2025-04-19

Benzoic acid,5-hexyl-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,5-hexyl-2-hydroxy-
    • 5-hexyl-2-hydroxybenzoic acid
    • 5-Hexylsalicylic acid
    • Salicylicacid, 5-hexyl- (7CI,8CI)
    • Benzoic acid, 5-hexyl-2-hydroxy-
    • DTXSID50951174
    • 28488-47-3
    • 5-n-hexylsalicylic acid acid
    • SCHEMBL2529442
    • Inchi: 1S/C13H18O3/c1-2-3-4-5-6-10-7-8-12(14)11(9-10)13(15)16/h7-9,14H,2-6H2,1H3,(H,15,16)
    • InChI Key: VUGCFIPCDOEBTO-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1C(=O)O)CCCCCC

Computed Properties

  • Exact Mass: 222.12564
  • Monoisotopic Mass: 222.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53
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